Cas no 2172629-39-7 (2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenyl}acetic acid)

• Product Name: 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenyl}acetic acid
• CAS No: 2172629-39-7
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6257443
• PubChem ID: 165746372
• Update Time: 2025-10-20

2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenyl}acetic acid
• 2-{3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-enamido]phenyl}acetic acid
• EN300-1508353
• 2172629-39-7

• Inchi： 1S/C27H24N2O5/c30-25(29-19-8-5-7-18(15-19)16-26(31)32)13-6-14-28-27(33)34-17-24-22-11-3-1-9-20(22)21-10-2-4-12-23(21)24/h1-13,15,24H,14,16-17H2,(H,28,33)(H,29,30)(H,31,32)/b13-6+
• InChI Key： RIFFYMNHELLZNU-AWNIVKPZSA-N
• SMILES： O(C(NC/C=C/C(NC1=CC=CC(CC(=O)O)=C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenyl}acetic acid

Comprehensive Overview of 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenyl}acetic acid (CAS No. 2172629-39-7)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenyl}acetic acid (CAS No. 2172629-39-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely recognized for its stability and ease of removal under mild conditions, making it a preferred choice in solid-phase peptide synthesis (SPPS).

The molecular structure of 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenyl}acetic acid features a but-2-enamido linker, which enhances its reactivity and compatibility with various coupling reagents. Researchers are particularly interested in its role as a building block for designing novel bioactive peptides and small-molecule therapeutics. Recent studies have explored its utility in targeting protein-protein interactions (PPIs), a hot topic in drug discovery due to its implications in treating cancers and neurodegenerative diseases.

One of the most frequently searched questions in academic and industrial circles is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound addresses this query by offering high yield and purity, which are essential for scalable production. Additionally, its CAS No. 2172629-39-7 is often referenced in patent literature, highlighting its commercial relevance. The growing demand for custom peptide synthesis and bioconjugation techniques further underscores the importance of this compound.

From an SEO perspective, keywords like "Fmoc-amino acid derivatives", "peptide coupling reagents", and "CAS 2172629-39-7 supplier" are highly relevant. These terms align with user searches related to organic synthesis and pharmaceutical intermediates. The compound’s versatility also makes it a subject of interest in green chemistry discussions, as researchers seek eco-friendly alternatives for traditional synthetic methods.

In summary, 2-{3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enamidophenyl}acetic acid (CAS No. 2172629-39-7) represents a pivotal advancement in synthetic chemistry. Its applications span from drug discovery to material science, making it a cornerstone for future innovations. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of cutting-edge research.